10.1039/C2CC34286C | BODIPY dyes with β-conjugation and their applications for high-efficiency inverted small molecule solar cells†

BODIPY dyes with β-conjugation and their applications for high-efficiency inverted small molecule solar cells†

Chemical Communications Pub Date: 2012-07-30 DOI: 10.1039/C2CC34286C

Abstract

Small molecule BODIPY dyes incorporating conjugated substituents at the β sites have been synthesized. Solution processed inverted bulk heterojunction cells were fabricated from the blends of the dyes and PC₇₁BM. The cells exhibited very high open-circuit voltages (>0.9 V) and a high conversion efficiency of 3.22% has been achieved.

BODIPY dyes with β-conjugation and their applications for high-efficiency inverted small molecule solar cells†

Share View Original Text

Recommended Literature

[1] From Pt-rich dendrites to Ni-rich cuboctahedrons: structural evolution and electrocatalytic property studies† Dong-Feng Zhang,Jie Li,Jian-Xin Kang,Ting-Wen Chen,Yan Zhang,Li-Li Wang,Lin GuoCrystEngComm, 2014,16, 5331-5337 10.1039/C4CE00099D
[2] Selective growth of Ag3PO4 submicro-cubes on Ag nanowires to fabricate necklace-like heterostructures for photocatalytic applications† Yingpu Bi,Hongyan Hu,Zhengbo Jiao,Gongxuan LuJ. Mater. Chem., 2012,22, 14847-14850 10.1039/C2JM32800C
[3] 13. Addition of free radicals to unsaturated systems. Part XII. Free-radical and electrophilic attack on fluoro-olefins J. Chem. Soc., 1956, 61-71 10.1039/JR9560000061
[4] Multiscale approaches for studying energy transduction in dynein Denis Tsygankov,Shubin LiuPhys. Chem. Chem. Phys., 2009,11, 4840-4850 10.1039/B902028D
[5] Front cover Mol. BioSyst., 2008,4, 957-958 10.1039/B814898H
[6] Polymer-derived Co/Ni–SiOC(N) ceramic electrocatalysts for oxygen reduction reaction in fuel cells† Thamires Canuto de Almeida e Silva,Marek Mooste,Elo Kibena-Põldsepp,Leonard Matisen,Mati Kook,Kaido Tammeveski,Michaela WilhelmCatal. Sci. Technol., 2019,9, 854-866 10.1039/C8CY02207K
[7] Dinuclear Cu(ii) complexes based on two flexible Schiff-base ligands and one unusual in situ formed diphenolate 2,6-piperidin-4-one derivative† Yuan Dai,Yin-Ge Wang,Jiao Geng,Yu-Xin Peng,Wei HuangDalton Trans., 2014,43, 13831-13834 10.1039/C4DT01014K
[8] Acetate-driven polyoxometalate demetalation: An open-shell diiron polytungstate comprising two rotational Keggin isomers† Bogdan BotarDalton Trans., 2008, 3150-3152 10.1039/B802147C
[9] Correction: A new phosphotungstate-supported rhenium carbonyl derivative: synthesis, characterization and catalytic selective oxidation of thiophenes Jingkun Lu,Junwei Feng,Xinyi Ma,Ping Wang,Baijie Xu,Peipei He,Jiage Jia,Pengtao Ma,Jingyang Niu,Jingping WangCrystEngComm, 2020,22, 610-610 10.1039/C9CE90187F
[10] Synthesis of nickel–iron hydrogenase in Cupriavidus metallidurans is controlled by metal-dependent silencing and un-silencing of genomic islands† Martin Herzberg,Marcel Schüttau,Matthias Reimers,Cornelia Große,Hans-Günther-Schlegel,Dietrich H. NiesMetallomics, 2015,7, 632-649 10.1039/C4MT00297K

Journal Name：Chemical Communications

Research Products

3',4'-(Didecyloxy)benzaldehyde

CAS no.: 118468-34-1
2H-1-Benzopyran-4-ol,3,4-dihydro-7-methoxy-

CAS no.: 18385-79-0
2-[(2S)-1-[(tert-butoxy)carbonyl]piperidin-2-yl]acetic acid

CAS no.: 159898-10-9
Benzene-1,2,4-d3

CAS no.: 14941-53-8
Sodium 4-Aminobenzenesulfonate Hydrate

CAS no.: 123333-70-0
Tert-Butyl (S)-(-)-lactate

CAS no.: 13650-70-9
(3-Methyl-5-phenyl-isoxazol-4-yl)-methanol

CAS no.: 113826-87-2
1-(4-Bromomethylphenyl)-1H-pyrrole

CAS no.: 184698-65-5
4-(4-Bromo-2,6-dimethylphenyl)-3-thiosemicarbazide

CAS no.: 122813-72-3
Vasopressin,1-(3-mercaptopropanoicacid)-7-[4-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-L-proline]-8-L-arginine-,[3aS-(3aa,4b,6aa)]- (9CI)

CAS no.: 126703-17-1